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Abstract
Metabolic labeling with stable isotopes is a cornerstone of quantitative proteomics, enabling

precise relative quantification of proteins across different cellular states.[1][2] Labeling with the

stable isotope of nitrogen, 15N, offers a versatile and cost-effective method applicable to a

wide range of biological systems, from microorganisms to complex multicellular organisms.[3]

This guide provides a comprehensive overview and detailed protocols for conducting

quantitative proteomics experiments using 15N metabolic labeling followed by high-resolution

mass spectrometry. We delve into the causality behind critical experimental choices, from

ensuring complete isotopic incorporation during cell culture to optimizing mass spectrometer

parameters and navigating the complexities of data analysis. This document is intended for

researchers, scientists, and drug development professionals seeking to implement this

powerful quantitative strategy.

Introduction: The Power of 15N Metabolic Labeling
Quantitative proteomics is essential for understanding dynamic cellular processes, identifying

biomarkers, and elucidating drug mechanisms of action.[4][5] Among the various quantitative

strategies, metabolic labeling stands out by integrating isotopic labels into proteins in vivo

during synthesis.[1][2] This approach, where one cell population is grown in "light" (natural

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 17 Tech Support

https://www.benchchem.com/product/b1580012#bc-rfq
https://www.biorxiv.org/content/10.1101/2021.11.30.470624v2.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885517/
https://pubmed.ncbi.nlm.nih.gov/21604113/
https://www.asiaisotopeintl.com/blog/nitrogen-15-labeling-a-game-changer-in-protein-metabolism-and-drug-development
https://www.metwarebio.com/label-based-protein-quantification-technology-itraq-tmt-silac/
https://www.biorxiv.org/content/10.1101/2021.11.30.470624v2.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885517/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


abundance 14N) medium and the other in "heavy" (15N-enriched) medium, offers a key

advantage: the samples can be mixed at the earliest possible stage (e.g., cell harvesting).[1][3]

This co-processing minimizes quantitative errors introduced during sample preparation, a

significant variable in other methods like chemical labeling (e.g., iTRAQ, TMT) where labeling

occurs post-digestion.[1][6]

While Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a popular metabolic

labeling technique, its application is largely confined to cell culture.[3][7] 15N labeling, which

utilizes 15N-containing salts as the nitrogen source, is more broadly applicable to organisms

where auxotrophy for specific amino acids cannot be assumed, such as plants, fungi, and

various model organisms like C. elegans and Drosophila.[3]

The core principle is straightforward: a peptide from the "heavy" sample will have the same

amino acid sequence as its "light" counterpart, but every nitrogen atom will be a 15N isotope

instead of 14N. This results in a predictable mass shift in the mass spectrometer, dependent on

the number of nitrogen atoms in the peptide.[8] The relative abundance of a protein between

the two samples is determined by comparing the integrated signal intensities of the "light" and

"heavy" peptide pairs.

Table 1: Comparison of Common Quantitative Proteomics Labeling Strategies
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Feature
15N Metabolic
Labeling

SILAC
iTRAQ/TMT
(Isobaric Tagging)

Labeling Stage
In vivo (during protein

synthesis)

In vivo (during protein

synthesis)

In vitro (on peptides

after digestion)

Applicability

Broad (cells,

microorganisms,

whole organisms)[3]

Primarily cell

culture[3]
Any protein sample

Mixing Point Early (cells/lysates) Early (cells/lysates)
Late (digested

peptides)[6]

Quantitative Accuracy
High; minimizes prep

error

Very High (considered

a gold standard)[7][9]

Good; potential for

ratio compression

Mass Shift
Variable (depends on

N count)[8]

Fixed (depends on

labeled amino acids)

None at MS1

(isobaric)

Data Analysis
More complex due to

variable mass shifts

Relatively

straightforward

Requires MS/MS for

reporter ion

quantification

Cost
Generally lower (15N

salts are inexpensive)

Higher (labeled amino

acids are expensive)

High (reagents are

expensive)

Part A: Experimental Design & Sample Preparation
Protocol
The success of a 15N labeling experiment hinges on meticulous planning and execution during

the sample preparation phase. The primary goals are to achieve near-complete labeling,

ensure efficient and reproducible protein extraction, and perform a complete proteolytic

digestion.

Workflow Overview
The entire process, from labeling to data analysis, follows a systematic workflow designed to

ensure data quality and reproducibility.
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Figure 1. Overall 15N Quantitative Proteomics Workflow
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Figure 1. Overall 15N Quantitative Proteomics Workflow
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Protocol 2.1: 15N Metabolic Labeling of Cells in Culture
Causality: The objective is to replace virtually all 14N atoms with 15N in the "heavy" labeled cell

population. This requires a sufficient number of cell doublings in a medium where the sole

nitrogen source is 15N-enriched. Incomplete labeling (<95%) complicates data analysis by

broadening isotopic envelopes and compromising quantitative accuracy.[1]

Materials:

Cell line of interest

Standard cell culture medium (e.g., DMEM) lacking normal nitrogen sources

15N-labeled potassium nitrate (K¹⁵NO₃) or ammonium chloride (¹⁵NH₄Cl) (>99% purity)

Dialyzed Fetal Bovine Serum (dFBS)

Standard cell culture flasks, incubators, and consumables

Procedure:

Medium Preparation: Prepare the "heavy" medium by supplementing the nitrogen-free base

medium with the 15N salt. The "light" medium is prepared identically but with the standard

14N salt. Ensure dFBS is used to minimize the introduction of unlabeled amino acids.

Cell Adaptation: Some cell lines may require a period of adaptation to the new medium. Start

by growing cells in a 50:50 mixture of normal and "heavy" medium before transitioning to

100% "heavy" medium.

Expansion: Culture the cells in the "heavy" medium for a minimum of 5-7 cell doublings. This

is crucial to dilute out the pre-existing 14N-containing proteins.

Harvesting: Once the target confluency is reached, harvest the "light" and "heavy" cell

populations separately using standard methods (e.g., trypsinization, cell scraping). Wash

thoroughly with ice-cold PBS to remove media components.

Protocol 2.2: Verification of Labeling Efficiency (Self-Validation QC)
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Causality: Before mixing the bulk of your samples, it is critical to verify the 15N incorporation

efficiency. This step prevents the loss of valuable samples and time on downstream analysis if

labeling is incomplete. This is achieved by analyzing a small aliquot of the "heavy" labeled

proteome.

Procedure:

Take a small aliquot (e.g., 1x10^6 cells) from the "heavy" culture.

Perform protein extraction and a rapid in-solution trypsin digest (as described in Protocol

2.3).

Analyze the resulting peptides via LC-MS/MS.

Data Analysis: Search the data against a protein database, specifying 15N as a variable

modification on all nitrogen-containing amino acids. Manually inspect the MS1 spectra of

several high-intensity peptides. A high labeling efficiency (>97%) will show a clean isotopic

cluster shifted to the higher mass, with a minimal M-1 peak (resulting from residual 14N).[10]

Software tools can calculate the precise enrichment level by comparing the experimental

isotopic pattern to the theoretical one.[8][10][11]

Protocol 2.3: Protein Extraction, Quantification, and Digestion
Causality: The goal is to efficiently lyse cells, solubilize all proteins, and digest them completely

into peptides suitable for mass spectrometry. Incomplete digestion leads to missed

identifications and biased quantification. The choice of lysis buffer is critical; strong denaturants

like urea or guanidinium hydrochloride (GdnHCl) are effective but must be diluted before

adding trypsin, which is active only under specific conditions.[12]

Materials:

Lysis Buffer: 8 M Urea in 50 mM Ammonium Bicarbonate (NH₄HCO₃)

Reducing Agent: 1 M Dithiothreitol (DTT)

Alkylating Agent: 500 mM Iodoacetamide (IAA)

MS-grade Trypsin
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Quenching Solution: Formic Acid

Procedure:

Lysis & Mixing: Resuspend the "light" and "heavy" cell pellets in Lysis Buffer. Determine the

protein concentration of each lysate using a compatible assay (e.g., Bradford). Mix the "light"

and "heavy" lysates in a precise 1:1 protein ratio. This mixed sample is now the starting point

for all subsequent steps.

Reduction: Add DTT to the mixed lysate to a final concentration of 10 mM. Incubate at 37°C

for 1 hour to reduce disulfide bonds.

Alkylation: Add IAA to a final concentration of 25 mM. Incubate for 30 minutes in the dark at

room temperature to cap the reduced cysteines, preventing them from reforming disulfide

bonds.[13][14]

Dilution & Digestion: Dilute the sample with 50 mM NH₄HCO₃ until the urea concentration is

below 1.5 M. This is critical for trypsin activity. Add MS-grade trypsin at a 1:50 enzyme-to-

protein ratio (w/w) and incubate overnight at 37°C.[14]

Cleanup: Stop the digestion by acidifying the sample with formic acid to a pH of ~2-3. Desalt

the peptides using a C18 StageTip or Sep-Pak cartridge to remove salts and detergents that

interfere with LC-MS analysis.

Final Preparation: Dry the purified peptides in a vacuum centrifuge and resuspend in a small

volume of LC-MS loading buffer (e.g., 2% acetonitrile, 0.1% formic acid).

Part B: LC-MS/MS Analysis
The liquid chromatography tandem mass spectrometry (LC-MS/MS) step separates the

complex peptide mixture and generates the mass spectra used for identification and

quantification.

Instrumentation & Setup
High-resolution mass spectrometers, such as Orbitrap or TOF instruments, are required to

accurately measure the mass difference between the light and heavy peptide pairs.
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Key LC Parameters:

Column: A long (e.g., 50 cm), narrow-bore (e.g., 75 µm ID) C18 column provides the

resolving power needed for complex proteomes.[15]

Gradient: A long, shallow gradient (e.g., 90-120 minutes) from a low to high percentage of

organic solvent (acetonitrile) is used to separate peptides by their hydrophobicity.[16]

Key MS Parameters:

MS1 Resolution: Set to high resolution (≥60,000) to resolve the isotopic envelopes of co-

eluting light and heavy peptide pairs.

Scan Range: Typically 350-1500 m/z.

AGC Target / Max Injection Time: Optimize to ensure good ion statistics without saturating

the detector.

Data Acquisition Strategies: DDA vs. DIA
Two primary acquisition strategies can be employed: Data-Dependent Acquisition (DDA) and

Data-Independent Acquisition (DIA).

Data-Dependent Acquisition (DDA): Often called "shotgun" proteomics, the mass

spectrometer performs a survey scan (MS1) to detect peptide precursor ions. It then

sequentially selects the most intense ions (e.g., Top 10) to isolate and fragment, generating

MS/MS spectra for identification.[17]

Advantage: Generates high-quality MS/MS spectra that are easy to search.

Disadvantage: Stochastic selection of precursors can lead to missing values between

runs, especially for low-abundance peptides.[17]

Data-Independent Acquisition (DIA): The instrument is programmed to systematically

fragment all ions within large m/z windows, covering the entire mass range.[18][19] This

creates complex chimeric MS/MS spectra that require a spectral library for deconvolution.

Advantage: Comprehensive and reproducible, with fewer missing values.[19]
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Disadvantage: Requires more complex data analysis and the generation of a project-

specific spectral library.[17]

Figure 2. Comparison of DDA and DIA Acquisition Logic
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Figure 2. Comparison of DDA and DIA Acquisition Logic

Part C: Data Processing & Analysis
The analysis of 15N-labeled data is more complex than for SILAC because the mass shift

between light and heavy pairs is not constant.[7] It depends on the number of nitrogen atoms in

each specific peptide. Therefore, specialized software is required.

Software Platforms
Several software packages can process 15N metabolic labeling data. MaxQuant is a popular

free platform that is well-suited for this purpose.[20] Other tools like Protein Prospector are also
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available.[1][11]

Protocol 4.1: Data Analysis using MaxQuant
Causality: The software must first identify peptides from the MS/MS spectra. Then, for each

identified peptide, it must return to the MS1 data to find the corresponding light (14N) and

heavy (15N) isotopic envelopes. It calculates the mass shift based on the peptide's elemental

composition, extracts the ion chromatograms for both forms, and computes a ratio based on

the integrated peak areas.

General Workflow in MaxQuant:

Load Raw Data: Import your raw mass spectrometry files.

Setup Experiment:

In the "Group-specific parameters," under "Type," select "Standard."

Under "Modifications," ensure variable modifications like 'Oxidation (M)' and a fixed

modification like 'Carbamidomethyl (C)' are selected.

Crucially, under the "Labels" section, you will define the 15N label. While MaxQuant has

pre-sets for SILAC, for 15N you may need to define it manually or select a 15N-labeling

option if available in your version. The key is to tell the software that all nitrogens can be

either 14N or 15N.

Database Search: Provide a FASTA file containing the proteome of the organism you are

studying. MaxQuant uses its integrated Andromeda search engine to identify peptides.[21]

Quantification Settings: Ensure that quantification is enabled. The software will automatically

handle the variable mass shifts for 15N pairs. It will look for pairs of features in the MS1

scans that have the same charge and elution time but differ by a mass corresponding to the

N count of an identified peptide.

Run Analysis: Start the analysis pipeline.

Interpret Output: The primary output file is proteinGroups.txt. This file contains the list of

identified proteins and their calculated ratios (e.g., H/L Ratio). The software calculates a
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protein ratio by taking the median of all the individual peptide ratios belonging to that protein.

[2] Using the median makes the calculation more robust to outlier peptide ratios.[2][11]

Table 2: Example Protein Quantification Output

Protein ID Gene Name H/L Ratio
Peptide
Counts
(unique)

p-value

P02768 ALB 0.98 32 0.85

P68871 HBB 2.15 11 0.02

Q9Y6K5 PARK7 0.45 8 0.01

P08670 VIM 1.05 18 0.76

Troubleshooting
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Issue Potential Cause(s) Recommended Solution(s)

Low Labeling Efficiency

(<95%)

- Insufficient cell doublings. -

Contamination from unlabeled

nitrogen sources (e.g., non-

dialyzed FBS, amino acids).

- Extend culture time. - Ensure

use of dialyzed FBS and high-

purity 15N salts.[11]

Poor Protein/Peptide IDs

- Incomplete digestion. -

Sample loss during cleanup. -

Suboptimal MS parameters.

- Check urea dilution before

adding trypsin. - Optimize

desalting protocol. - Review

MS settings (AGC, injection

time, fragmentation energy).

High Ratio Variability

- Inaccurate protein

quantification before mixing. -

Co-eluting interference in MS1

scan.

- Use a reliable protein assay

on lysates before mixing. -

Ensure high MS1 resolution.

Manually inspect

chromatograms of outlier

peptides.

Software Fails to Find Pairs

- Incorrect label definition in

software. - Poor mass

calibration.

- Double-check the labeling

setup in MaxQuant. - Ensure

instrument mass accuracy is

within tolerance (<5 ppm).

References
Krijgsveld, J., et al. (2003). Metabolic labeling of model organisms using heavy nitrogen

(15N). PubMed. Available at: [Link]

Bi, R., et al. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using

Protein Prospector. Frontiers in Plant Science. Available at: [Link]

Bi, R., et al. (2022). 15N metabolic labeling quantification workflow in Arabidopsis using

Protein Prospector. bioRxiv. Available at: [Link]

MetwareBio. (n.d.). Label-based Protein Quantification Technology—iTRAQ, TMT, SILAC.

MetwareBio. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://pubmed.ncbi.nlm.nih.gov/21910222/
https://www.frontiersin.org/articles/10.3389/fpls.2022.848405/full
https://www.biorxiv.org/content/10.1101/2022.01.03.474776v1.full
https://www.metwarebio.com/news/label-based-protein-quantification-technology-itraq-tmt-silac_i42
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sun, L., et al. (2010). Quantitative Proteomics: Measuring Protein Synthesis Using 15N

Amino Acids Labeling in Pancreas Cancer Cells. PubMed Central. Available at: [Link]

Bi, R., et al. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using

Protein Prospector. eScholarship, University of California. Available at: [Link]

Beynon, R. J., & Pratt, J. M. (n.d.). Metabolic Labeling of Proteins for Proteomics. University

of Liverpool. Available at: [Link]

Lapek, J. D., & Brodbelt, J. S. (2024). Measuring 15N and 13C Enrichment Levels in

Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. ACS

Publications. Available at: [Link]

Chen, Y., et al. (2023). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based

Quantitative Proteomics. ACS Measurement Science Au. Available at: [Link]

Trompelt, K., et al. (2022). Multiprotein Complexes: 15N Metabolic Labeling & Quantitative

Mass Spectrometry. YouTube. Available at: [Link]

Technology Networks. (2024). Data-dependent vs. Data-independent Proteomic Analysis.

Technology Networks. Available at: [Link]

Julien, M. M., et al. (2008). Rapid mass spectrometric analysis of 15N-Leu incorporation

fidelity during preparation of specifically labeled NMR samples. PubMed Central. Available

at: [Link]

University of Oxford. (n.d.). In-solution protein digestion. Mass Spectrometry Research

Facility. Available at: [Link]

Filiou, M. D., et al. (2016). Using 15N-Metabolic Labeling for Quantitative Proteomic

Analyses. PubMed. Available at: [Link]

Baylor University. (n.d.). In-Solution Tryptic Digestion Protocol. Mass Spectrometry Center.

Available at: [Link]

Ludwig, C., et al. (2018). Use of Hybrid Data-Dependent and -Independent Acquisition

Spectral Libraries Empowers Dual-Proteome Profiling. ACS Publications. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2822002/
https://escholarship.org/uc/item/42d2q06f
https://www.liverpool.ac.uk/pfg/Research/MassSpec/support/downloads/Metabolic_labelling.pdf
https://pubs.acs.org/doi/10.1021/jasms.4c00237
https://pubs.acs.org/doi/10.1021/acsmeasuresciau.3c00030
https://www.youtube.com/watch?v=0hWq5q-9Z-U
https://www.technologynetworks.com/analysis/listicles/data-dependent-vs-data-independent-proteomic-analysis-337536
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2744957/
https://ms-facility.web.ox.ac.uk/in-solution-protein-digestion
https://pubmed.ncbi.nlm.nih.gov/27896773/
https://www.baylor.edu/bsc/doc.php/221993.pdf
https://pubs.acs.org/doi/10.1021/acs.jproteome.0c00785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Galaxy Training. (2020). Proteomics / Label-free data analysis using MaxQuant / Hands-on.

Galaxy Training Network. Available at: [Link]

Williams, D. E., & Jones, R. A. (n.d.). Production, Purification and Characterization of 15N-

Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements.

ResearchGate. Available at: [Link]

WorkflowHub. (2025). Proteomics: MaxQuant and MSstats for the analysis of label-free data

4.0. WorkflowHub. Available at: [Link]

Searle, B. C., et al. (2019). Multiplexed Quantification for Data-Independent Acquisition.

PubMed Central. Available at: [Link]

Toghi Eshghi, S., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling

Approaches for Quantitative Proteomics. ACS Publications. Available at: [Link]

Anapharm Bioanalytics. (2025). Basic Peptide LC-MSMS Analysis: Overcoming Key

Challenges. Anapharm Bioanalytics. Available at: [Link]

News in Proteomics Research. (2015). Native protein extraction for tryptic digestion. News in

Proteomics Research. Available at: [Link]

Iavarone, A., & Cook, A. (2023). Protein Digestion and Mass Spectrometry Analysis Protocol.

protocols.io. Available at: [Link]

Pharmazie - MaxQuant – Information and Tutorial. (n.d.). Max Planck Institute of

Biochemistry. Available at: [Link]

PreScouter. (2019). DDA vs DIA Mass Spectrometry: Proteomics Comparison. PreScouter.

Available at: [Link]

Agilent. (n.d.). Peptide Mapping Using LC/MS. Agilent Technologies. Available at: [Link]

Schiel, J. E., et al. (2018). Development of an LC-MS/MS peptide mapping protocol for the

NISTmAb. PubMed Central. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://training.galaxyproject.org/training-material/topics/proteomics/tutorials/maxquant-label-free/tutorial.html
https://www.researchgate.net/publication/267385966_Production_Purification_and_Characterization_of_15N-Labeled_DNA_Repair_Proteins_as_Internal_Standards_for_Mass_Spectrometric_Measurements
https://workflowhub.eu/workflows/1426?version=1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6408226/
https://pubs.acs.org/doi/10.1021/pr500438e
https://anapharmbioanalytics.com/lc-ms/basic-peptide-lc-msms-analysis/
https://news-in-proteomics-research.blogspot.com/2015/07/native-protein-extraction-for-tryptic.html
https://www.protocols.io/view/protein-digestion-and-mass-spectrometry-analysis-4r3l2261ql1y/v1
https://www.biochem.mpg.de/5111795/MaxQuant_Pharma_TUT_Sept2013.pdf
https://www.prescouter.com/2019/05/dda-vs-dia-mass-spectrometry-proteomics-comparison/
https://www.agilent.com/cs/library/slidepresentation/public/Peptide%20Mapping%20using%20LCMS.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5803411/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reddit. (n.d.). MS Newbie #2: What are the difference between DDA proteomics, targeted

proteomics, and DIA proteomics?. r/massspectrometry. Available at: [Link]

Chen, X., et al. (2015). Quantitative proteomics using SILAC: Principles, applications, and

developments. BIOCEV. Available at: [Link]

Bi, R., et al. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using

Protein Prospector. eScholarship, University of California. Available at: [Link]

EMBL-EBI. (n.d.). Introduction to MaxQuant. Proteomics bioinformatics. Available at: [Link]

Feist, P., & Hummon, A. B. (2015). Optimal Conditions for Carrying Out Trypsin Digestions

on Complex Proteomes: From Bulk Samples to Single Cells. PubMed Central. Available at:

[Link]

Silantes. (2023). Quantitative Proteomics: Label-Free versus Label-Based Methods.

Silantes. Available at: [Link]

ResearchGate. (2015). Should I use ITraq or SILAC labelling for qMS?. ResearchGate.

Available at: [Link]

Lubeckyj, R. A., et al. (2023). Assessment of TMT Labeling Efficiency in Large-Scale

Quantitative Proteomics: The Critical Effect of Sample pH. OSTI.GOV. Available at: [Link]

LNBio - CNPEM. (n.d.). Tutorial for protein identification and quantification with MaxQuant

software platform. LNBio. Available at: [Link]

ResearchGate. (n.d.). Labeling efficiency or enrichment is determined on ¹⁵N labeled

peptides... ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.reddit.com/r/massspectrometry/comments/g3v16l/ms_newbie_2_what_are_the_difference_between_dda/
https://www.biocev.eu/file/3321/proteomics-2015-chen.pdf
https://escholarship.org/uc/item/42d2q06f
https://www.ebi.ac.uk/training/materials/proteomics-bioinformatics-2024/day-3-peptide-and-protein-quantification/introduction-to-maxquant/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9633659/
https://www.silantes.com/news/quantitative-proteomics-label-free-vs-label-based-methods
https://www.researchgate.net/post/Should_I_use_ITraq_or_SILAC_labelling_for_qMS
https://www.osti.gov/servlets/purl/1923674
https://lnbio.cnpem.br/wp-content/uploads/2016/09/MaxQuant_tutorial_LNBio_2016.pdf
https://www.researchgate.net/figure/Labeling-efficiency-or-enrichment-is-determined-on-15-N-labeled-peptides-by-comparing_fig2_357771761
https://www.benchchem.com/product/b1580012?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. biorxiv.org [biorxiv.org]

2. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector -
PMC [pmc.ncbi.nlm.nih.gov]

3. Metabolic labeling of model organisms using heavy nitrogen (15N) - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development -
China Isotope Development [asiaisotopeintl.com]

5. Label-based Proteomics: iTRAQ, TMT, SILAC Explained - MetwareBio [metwarebio.com]

6. researchgate.net [researchgate.net]

7. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]

8. ckisotopes.com [ckisotopes.com]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. Frontiers | 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein
Prospector [frontiersin.org]

12. Optimal Conditions for Carrying Out Trypsin Digestions on Complex Proteomes: From
Bulk Samples to Single Cells - PMC [pmc.ncbi.nlm.nih.gov]

13. In-solution protein digestion | Mass Spectrometry Research Facility
[massspec.chem.ox.ac.uk]

14. bsb.research.baylor.edu [bsb.research.baylor.edu]

15. agilent.com [agilent.com]

16. Development of an LC-MS/MS peptide mapping protocol for the NISTmAb - PMC
[pmc.ncbi.nlm.nih.gov]

17. reddit.com [reddit.com]

18. technologynetworks.com [technologynetworks.com]

19. pubs.acs.org [pubs.acs.org]

20. lnbio.cnpem.br [lnbio.cnpem.br]

21. pharmazie.uni-greifswald.de [pharmazie.uni-greifswald.de]

To cite this document: BenchChem. [Mass Spectrometry Analysis of 15N-Labeled Peptides:
An Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580012/docs#mass-spectrometry-analysis-of-15n-
labeled-peptides-an-application-guide]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://www.biorxiv.org/content/10.1101/2021.11.30.470624v2.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885517/
https://pubmed.ncbi.nlm.nih.gov/21604113/
https://pubmed.ncbi.nlm.nih.gov/21604113/
https://www.asiaisotopeintl.com/blog/nitrogen-15-labeling-a-game-changer-in-protein-metabolism-and-drug-development
https://www.asiaisotopeintl.com/blog/nitrogen-15-labeling-a-game-changer-in-protein-metabolism-and-drug-development
https://www.metwarebio.com/label-based-protein-quantification-technology-itraq-tmt-silac/
https://www.researchgate.net/post/Should_I_use_ITraq_or_SILAC_labelling_for_qMS
https://biocev.lf1.cuni.cz/file/259/silac-review-2015.pdf
http://www.ckisotopes.com/wp-content/uploads/2015/04/Robin-Park-15N-Labeling-data-analysis.pdf
https://pubs.acs.org/doi/10.1021/acsmeasuresciau.4c00007
https://www.researchgate.net/figure/Labeling-efficiency-or-enrichment-is-determined-on-N-labeled-peptides-by-comparing-the_fig2_358619803
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10939724/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10939724/
https://massspec.chem.ox.ac.uk/solution-protein-digestion
https://massspec.chem.ox.ac.uk/solution-protein-digestion
https://bsb.research.baylor.edu/sites/g/files/ecbvkj1151/files/2022-12/In-Solution%20Digestion%20Protocol.pdf
https://www.agilent.com/cs/library/eseminars/public/Peptide%20Mapping%20Using%20LCMS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5830484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5830484/
https://www.reddit.com/r/massspectrometry/comments/q533s4/ms_newbie_2_what_are_the_difference_between_dda/
https://www.technologynetworks.com/proteomics/lists/data-dependent-vs-data-independent-proteomic-analysis-331712
https://pubs.acs.org/doi/10.1021/acs.jproteome.0c00350
https://lnbio.cnpem.br/wp-content/uploads/2024/08/Tutorial_MaxQuant-protein-identification_release-v1_28052015.pdf
https://pharmazie.uni-greifswald.de/storages/uni-greifswald/fakultaet/mnf/pharma/biotechno/dokumente/MaxQuant_Infos_and_Tutorial_07.pdf
https://www.benchchem.com/product/b1580012/docs#mass-spectrometry-analysis-of-15n-labeled-peptides-an-application-guide
https://www.benchchem.com/product/b1580012/docs#mass-spectrometry-analysis-of-15n-labeled-peptides-an-application-guide
https://www.benchchem.com/product/b1580012/docs#mass-spectrometry-analysis-of-15n-labeled-peptides-an-application-guide
https://www.benchchem.com/product/b1580012/docs#mass-spectrometry-analysis-of-15n-labeled-peptides-an-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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